Cas no 1539-39-5 (1-(4-Pyridinyl)-N-(4-pyridinylmethyl)methanamine Hydrochloride)

• Product Name: 1-(4-Pyridinyl)-N-(4-pyridinylmethyl)methanamine Hydrochloride
• CAS No: 1539-39-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD00868302
• CID: 117800
• PubChem ID: 68955
• Update Time: 2025-04-18

1-(4-Pyridinyl)-N-(4-pyridinylmethyl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis(pyridin-4-ylmethyl)amine
• 1-Pyridin-4-yl-N-(pyridin-4-ylmethyl)methanamine
• 4-Pyridinemethanamine,N-(4-pyridinylmethyl)-
• Gapicomine
• 1-(4-pyridinyl)-N-(4-pyridinylmethyl)methanamine(SALTDATA: HCl)
• 1-(pyridin-4-yl)-N-(pyridin-4-ylmethyl)methanamine
• AC1L2ASP
• AC1Q4WUI
• Bis-(4-pyridylmethyl)-amin
• Bis-< pyridyl-(4)-methyl> amin
• bis-pyridin-4-ylmethyl-amine
• di(4-picolyl)amine
• di(4-pyridylmethyl)amine
• Gapicomina
• Gapicominum
• N-(4-pyridinylmethyl)-4-pyridinemethanamine
• STK513184
• 1-(4-pyridinyl)-N-(4-pyridinylmethyl)methanamine 1HCl
• 1-(4-pyridinyl)-N-(4-pyridinylMethyl)MethanaMine hydrochloride (SALTDATA: HCl)
• UNII-WWW0P95393
• 1-(4-pyridinyl)-N-(4-pyridinylmethyl)methanamine
• MLS006011403
• DTXSID10165477
• 4,4'-(Iminodimethylene)dipyridine
• D81924
• SMR002529976
• BAA53939
• Q5521775
• AKOS000284955
• SCHEMBL1037773
• WWW0P95393
• Gapicomine [INN]
• MFCD00868302
• 4-Pyridinemethanamine, N-(4-pyridinylmethyl)-
• BS-15236
• CHEMBL2103958
• Gapicominum [INN-Latin]
• BB 0220065
• 2-(2,6-DICHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLICACID
• Gapicomina [INN-Spanish]
• N,N-bis(4-pyridinylmethyl)amine
• bis((pyridin-4-yl)methyl)amine
• CS-0157392
• AUQQZPGNRKTPSQ-UHFFFAOYSA-N
• AN-465/42767373
• 1539-39-5
• 1-(4-Pyridinyl)-N-(4-pyridinylmethyl)methanamine Hydrochloride

• MDL： MFCD00868302
• Inchi： 1S/C12H13N3/c1-5-13-6-2-11(1)9-15-10-12-3-7-14-8-4-12/h1-8,15H,9-10H2
• InChI Key： AUQQZPGNRKTPSQ-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 391.13795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170
• XLogP3: 0.6

Experimental Properties

• Color/Form: NA
• Density: 1.118
• Boiling Point: 359.2°Cat760mmHg
• Flash Point: 171°C
• Refractive Index: 1.589
• PSA: 37.81

1-(4-Pyridinyl)-N-(4-pyridinylmethyl)methanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃